Cas no 800379-67-3 (ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-)
![ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- structure](https://www.kuujia.com/scimg/cas/800379-67-3x500.png)
800379-67-3 structure
Product name:ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- Chemical and Physical Properties
Names and Identifiers
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- ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
- YVTZNTGHDAMJQL-UHFFFAOYSA-N
- DTXSID301222169
- SCHEMBL1857464
- 800379-67-3
- 1-(5-bromomethyl-6-chloro-pyridin-2-yl)-ethanone
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- Inchi： InChI=1S/C8H7BrClNO/c1-5(12)7-3-2-6(4-9)8(10)11-7/h2-3H,4H2,1H3
- InChI Key： YVTZNTGHDAMJQL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 246.93995Da
- Monoisotopic Mass: 246.93995Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30Ų
ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- Related Literature
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1. A CH3NH3PbI3 film for a room-temperature NO2 gas sensor with quick response and high selectivity†Xianwei Fu,Shilong Jiao,Ning Dong,Gang Lian,Tianyu Zhao,Song Lv,Qilong Wang,Deliang Cui RSC Adv., 2018,8, 390-395
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Lili Gao,Xuelian Li,Xiaodong Li,Jianli Cheng,Bin Wang,Zhiyu Wang,Changming Li RSC Adv., 2016,6, 57190-57198
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Shuhei Furukawa,Tanya Balandina,Klaus Müllen,Mark Van der Auweraer,Steven De Feyter Nanoscale, 2010,2, 1773-1780
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S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
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Bang-Tun Zhao,María-Jesús Blesa,Nicolas Mercier,Franck Le Derf,Marc Sallé New J. Chem., 2005,29, 1164-1167
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Martina Janoušková,Zuzana Vaníková,Fabrizia Nici,Soňa Boháčová,Dragana Vítovská,Hana Šanderová,Libor Krásný Chem. Commun., 2017,53, 13253-13255
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Honghong Zhang,Zuo Xiao,Jeromy J. Rech,Helin Niu,Wei You,Liming Ding Mater. Chem. Front., 2018,2, 700-703
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Kyoung Sunwoo,Kondapa Naidu Bobba,Ja-Yun Lim,Taegun Park,Arup Podder,June Seok Heo,Seung Gwan Lee,Jong Seung Kim Chem. Commun., 2017,53, 1723-1726
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Kayeong Shin,Hoeil Chung Analyst, 2015,140, 5074-5081
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Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
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